1-(2-ethoxybenzyl)-4-(4-fluorophenyl)piperazine

• IUPAC Name: 1-[(2-ethoxyphenyl)methyl]-4-(4-fluorophenyl)piperazine
• InChI: InChI=1S/C19H23FN2O/c1-2-23-19-6-4-3-5-16(19)15-21-11-13-22(14-12-21)18-9-7-17(20)8-10-18/h3-10H,2,11-15H2,1H3
• InChI Key: AUJWNMKRKOSVFW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C19H23FN2O
• Molecular Weight: 314.4 g/mol

Description

Synthesis Analysis

The synthesis of piperazine derivatives, including structures similar to 1-(2-ethoxybenzyl)-4-(4-fluorophenyl)piperazine, involves multi-step chemical reactions. Compounds like these can be synthesized through reactions involving ethylation, benzoylation, and the use of piperazine as a core structure to attach various substituents. This process often requires specific conditions to ensure the desired structural configurations and purities are achieved (Kawashima, Satomi, & Awata, 1991).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated through spectroscopic methods such as LCMS, NMR (both ^1H and ^13C), and IR spectroscopy, alongside X-ray crystallography. These techniques provide detailed insights into the molecular conformation, including bond lengths, angles, and the overall 3D arrangement of atoms within the molecule (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).

Chemical Reactions and Properties

Chemical reactions involving piperazine derivatives can include N-alkylation, hydroxylation, and the formation of amide bonds. These reactions are foundational for modifying the molecule to achieve desired physicochemical properties or biological activities. The specific reactivity of the piperazine ring and its substituents dictate the compound's reactivity towards other chemical entities (Ohtaka, Hori, Iemura, & Yumioka, 1989).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are crucial for their processing, formulation, and application. For instance, the crystalline form, solubility in various solvents, and stability under different conditions are important parameters that affect the compound's usability in different environments (Faizi, Ahmad, & Golenya, 2016).

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action describes how the compound interacts with biological systems and produces its effects.

Safety and Hazards

This section would detail any known hazards associated with the compound, such as toxicity, flammability, or environmental impact. It would also include appropriate safety precautions for handling and storage.

Future Directions

Future directions could include potential applications or areas of research that could be explored based on the known properties and behaviors of the compound.